Cas no 1305383-48-5 (3-hydrazinyl-1,2-oxazole)

3-Hydrazinyl-1,2-oxazole is a heterocyclic compound featuring both oxazole and hydrazine functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive hydrazinyl moiety enables facile derivatization, facilitating the construction of complex molecular architectures, particularly in the development of biologically active compounds. The oxazole ring contributes to stability and enhances electronic properties, making it valuable in medicinal chemistry for drug discovery. This compound is particularly useful in the synthesis of agrochemicals, dyes, and heterocyclic scaffolds. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility as a building block in research and industrial applications.

3-hydrazinyl-1,2-oxazole structure

Product Name:3-hydrazinyl-1,2-oxazole

CAS No:1305383-48-5

MF:C₃H₅N₃O

MW:99.0912997722626

CID:6360226

PubChem ID:21559829

Update Time:2025-05-22

3-hydrazinyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 3-hydrazinyl-1,2-oxazole
- Isoxazole, 3-hydrazinyl-
- 1305383-48-5
- EN300-1808549
- 3-Hydrazineylisoxazole
- Inchi： 1S/C3H5N3O/c4-5-3-1-2-7-6-3/h1-2H,4H2,(H,5,6)
- InChI Key： RWBMHWZSWMDMMX-UHFFFAOYSA-N
- SMILES： O1C=CC(NN)=N1

Computed Properties

Exact Mass: 99.043261792g/mol
Monoisotopic Mass: 99.043261792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 58.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 64.1Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
Boiling Point: 181.6±23.0 °C(Predicted)
pka: 4.24±0.20(Predicted)

3-hydrazinyl-1,2-oxazole Pricemore >>

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